Cas no 61485-23-2 (1H-Pyrazole-4-carboxylic acid, 3-amino-5-(phenylamino)-, ethyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 3-amino-5-(phenylamino)-, ethyl ester
• CAS No: 61485-23-2
• MF: C₁₂H₁₄N₄O₂
• MW: 246.265161991119
• CID: 477685
• PubChem ID: 608344
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxylic acid, 3-amino-5-(phenylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 3-amino-5-(phenylamino)-, ethyl ester
• ethyl 5-amino-3-anilino-1H-pyrazole-4-carboxylate
• 61485-23-2
• XMIVVTMMJFGUOX-UHFFFAOYSA-N
• ethyl 5-amino-3-(phenylamino)-1h-pyrazole-4-carboxylate
• AC1LCXB6
• DTXSID60345964
• Ethyl 3(5)-amino-5(3)-phenylaminopyrazole-4-carboxylate
• Ethyl 3-amino-5-anilino-1H-pyrazole-4-carboxylate #

• Inchi： 1S/C12H14N4O2/c1-2-18-12(17)9-10(13)15-16-11(9)14-8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H4,13,14,15,16)
• InChI Key： XMIVVTMMJFGUOX-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(N)NN=C1NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 246.11182
• Monoisotopic Mass: 246.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 93Ų

Experimental Properties

• PSA: 93.03